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Compound of Interest

Compound Name: Atomoxetine

Cat. No.: B1665822

A comprehensive PPE strategy is mandatory when working with Atomoxetine due to its
hazardous properties, including being harmful if swallowed, causing serious eye damage, and
potentially causing organ damage through prolonged exposure.[1][2][3] The following table
summarizes the recommended PPE for various laboratory operations.
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Operational Plan: Safe Handling Procedures

Engineering controls should be the primary method for controlling workplace exposure. Always

handle Atomoxetine within a designated area, following strict protocols to prevent

contamination and accidental exposure.
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. Engineering Controls and Preparation:

Ventilation: Always handle solid Atomoxetine and prepare solutions in a certified chemical
fume hood, ventilated enclosure, or a down-draft booth. Open handling is not recommended.

Designated Area: Establish a designated area for handling Atomoxetine to prevent cross-
contamination.

. Handling the Compound:
Avoid Dust and Aerosols: Prevent the formation of dust and aerosols during handling.

Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,
drink, or smoke in areas where Atomoxetine is handled or stored.

Avoid Contact: Take all necessary precautions to avoid contact with eyes, skin, and clothing.
If capsules are opened or broken, avoid touching the contents and wash hands immediately
if contact occurs.

. Storage:
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.
Security: Store in a locked cabinet or area to restrict access.

. Spill Management:

Evacuate: In the event of a large spill, evacuate the area immediately and contact your
institution's Environmental Health and Safety (EHS) department.

Containment: Prevent the spill from entering drains or water courses.

Small Spills (Solid): Do not sweep. Gently cover the spill with an inert absorbent material like
vermiculite or sand. If a vacuum is available, use one with an appropriate dust collection
filter. If not, lightly mist the material with water to prevent dust from becoming airborne and
then clean with a mop or wet wipe.
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e Cleanup: Collect all contaminated materials into a sealed, clearly labeled container for
hazardous waste disposal.

Disposal Plan

All waste containing Atomoxetine must be treated as hazardous waste and disposed of
according to all applicable local, regional, and national regulations.

1. Waste Collection:

e Collect all solid and liquid waste, including contaminated PPE and cleaning materials, in
compatible, sealed containers.

o Clearly label the containers as "Hazardous Waste" and include the chemical name
"Atomoxetine."

2. Disposal Procedure:

e Do Not Discard in General Trash or Drains: Avoid discharging any Atomoxetine waste into
drains, water courses, or onto the ground.

» Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal
company or your institution's EHS department.

» Household Medication Disposal: For unused prescription medication outside of a lab setting,
the FDA recommends using drug take-back programs. If unavailable, the medication can be
mixed with an undesirable substance (like dirt or cat litter), sealed in a container, and placed
in the household trash.

Experimental Protocols

The information presented here is derived from Safety Data Sheets (SDS) and general
laboratory safety guidelines. These sources provide procedures for safe handling and risk
mitigation but do not contain specific, detailed methodologies for research experiments
involving Atomoxetine. Researchers must develop their own experimental protocols
incorporating these mandatory safety measures.
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Visual Workflow for Handling Atomoxetine

Safe Handling Workflow for Atomoxetine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. ehs.lilly.com [ehs.lilly.com]

e 2. camberpharma.com [camberpharma.com]

¢ 3. cdn.caymanchem.com [cdn.caymanchem.com]
e 4. benchchem.com [benchchem.com]

» To cite this document: BenchChem. [Personal Protective Equipment (PPE) for Handling
Atomoxetine]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1665822?utm_src=pdf-body
https://www.benchchem.com/product/b1665822?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665822?utm_src=pdf-custom-synthesis
https://ehs.lilly.com/Strattera%20Capsules_US%20SDS.pdf
https://www.camberpharma.com/wp-content/uploads/2021/05/atomoxetine-hcl-sds.pdf
https://cdn.caymanchem.com/cdn/msds/22248m.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Ampreloxetine_TFA.pdf
https://www.benchchem.com/product/b1665822#personal-protective-equipment-for-handling-atomoxetine
https://www.benchchem.com/product/b1665822#personal-protective-equipment-for-handling-atomoxetine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b1665822#personal-protective-equipment-for-
handling-atomoxetine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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